Cas no 921558-32-9 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide
• CAS No: 921558-32-9
• MF: C₁₈H₁₆N₄O₆S₂
• MW: 448.472841262817
• CID: 5967406
• Update Time: 2025-10-30

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide
• Benzenesulfonamide, N-[4-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-2-nitro-

• Inchi： 1S/C18H16N4O6S2/c1-2-29(25,26)18-12-11-15(19-20-18)13-7-9-14(10-8-13)21-30(27,28)17-6-4-3-5-16(17)22(23)24/h3-12,21H,2H2,1H3
• InChI Key： MESFJAFSBBTLLZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(S(CC)(=O)=O)C=C3)C=C2)(=O)=O)=CC=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• Boiling Point: 745.7±70.0 °C(Predicted)
• pka: 6.00±0.10(Predicted)

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide

Professional Introduction to N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide (CAS No. 921558-32-9)

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 921558-32-9, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a nitro group, a sulfonyl group, and a pyridazine ring, which contribute to its diverse chemical behavior and reactivity.

The< strong>N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide molecule is characterized by its aromatic backbone, which is further modified by the presence of a nitrobenzene moiety and a sulfonyl-substituted pyridazine ring. This arrangement not only imparts specific electronic and steric properties but also opens up numerous possibilities for further chemical modifications and derivatization. Such structural features are often exploited in the design of novel pharmaceutical agents, where precise control over molecular interactions is crucial for achieving desired biological outcomes.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The< strong>N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide compound has been studied for its potential role in inhibiting specific enzymes and receptors that are implicated in conditions such as cancer, inflammation, and neurodegenerative disorders. Its ability to interact with biological targets at the molecular level makes it a valuable candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its dual functionality, which allows it to engage with multiple biological targets simultaneously. The nitro group, for instance, can participate in redox reactions, while the sulfonyl group can form hydrogen bonds with polar residues in proteins. These interactions are critical for the compound's binding affinity and specificity. Additionally, the pyridazine ring provides a rigid scaffold that can be fine-tuned to optimize interactions with biological targets. Such structural versatility makes< strong>N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide a promising candidate for developing novel therapeutic agents.

Recent studies have demonstrated the potential of< strong>N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide in modulating key signaling pathways involved in disease progression. For example, research has shown that this compound can inhibit the activity of certain kinases that are overexpressed in cancer cells. By binding to these kinases, it may disrupt signaling cascades that promote cell proliferation and survival. Furthermore, preliminary studies suggest that it may also have anti-inflammatory properties by interacting with inflammatory mediators and modulating immune responses.

The synthesis of< strong>N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the nitration of benzene derivatives, sulfonylation of pyridazine rings, and subsequent coupling reactions to form the final product. Each step must be optimized to minimize side reactions and maximize the formation of the desired intermediate compounds. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high selectivity and efficiency.

In conclusion, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide (CAS No. 921558-32-9) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent. Ongoing studies aim to elucidate its mechanism of action and explore its efficacy in preclinical models. As our understanding of biological pathways continues to expand, compounds like< strong>N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-nitrobenzene-1-sulfonamide are likely to play an increasingly important role in the discovery and development of new drugs.